Preparation, structure and analysis of the bonding in the molecular entity (OSO)2Li{[AlF(ORF)3]Li[Al(ORF)4]} (RF = C(CF3)3)†

Dalton Transactions Pub Date: 2010-01-27 DOI: 10.1039/B923291E

Abstract

The (SO2)2Li[AlF(ORF)3]Li[Al(ORF)4] (1) (RF = C(CF3)3) molecular entity was obtained by thermal decomposition of Li[Al(ORF)4] followed by crystallization from liquid SO2. 1, containing two SO2 molecules η1-O coordinated to Li+, was structurally characterized by single crystal X-ray diffraction and NMR spectroscopy in SO2(l). Bonding analyses of 1 (bond valency units, AIM analysis, atomic charges, bond orders) show that 1 can be either considered as a Li(OSO)2+ complex stabilized by the large WCA [AlF(ORF)3]−Li+[Al(ORF)4]− or as consisting of 2 SO2, 2 Li+, [AlF(ORF)3]−, and [Al(ORF)4]− joined by electrostatic interactions into the discrete molecular entity 1. The bonding between Li+ and SO2 molecules is shown to be almost completely attributable to monopole–induced dipole electrostatic interactions. Theoretical gas phase lithium ion affinity of SO2 is determined to be stronger than its silver(I) ion affinity owing largely to the shorter lithium SO2 contacts in the calculated structures that increase the electrostatic interaction.

Graphical abstract: Preparation, structure and analysis of the bonding in the molecular entity (OSO)2Li{[AlF(ORF)3]Li[Al(ORF)4]} (RF = C(CF3)3)
Preparation, structure and analysis of the bonding in the molecular entity (OSO)2Li{[AlF(ORF)3]Li[Al(ORF)4]} (RF = C(CF3)3)†
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